Cas no 150108-67-1 (2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid)

2-Bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid is a brominated tetrahydrobenzothiophene derivative with a carboxylic acid functional group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic compounds. Its bromine substituent enhances reactivity for further functionalization, while the tetrahydrobenzothiophene core contributes to structural rigidity, making it valuable in medicinal chemistry and material science applications. The carboxylic acid group allows for derivatization via esterification or amidation, broadening its utility in scaffold diversification. Suitable for use in cross-coupling reactions and as a building block for complex molecular architectures, this compound is characterized by its synthetic flexibility and potential in drug discovery.

2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid structure

150108-67-1 structure

Product Name:2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

CAS No:150108-67-1

MF:C₉H₉BrO₂S

MW:261.135560750961

CID:3789340

PubChem ID:18422137

Update Time:2025-10-19

2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-3-carboxylic acid, 2-bromo-4,5,6,7-tetrahydro-
- 2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
- 2-bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
- 2-bromo4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylic acid
- EN300-1083207
- MRHCHEZVUNHHBL-UHFFFAOYSA-N
- 2-Bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylicacid
- 150108-67-1
- CS-0271661
- SCHEMBL6993898
- Inchi： 1S/C9H9BrO2S/c10-8-7(9(11)12)5-3-1-2-4-6(5)13-8/h1-4H2,(H,11,12)
- InChI Key： MRHCHEZVUNHHBL-UHFFFAOYSA-N
- SMILES： C12CCCCC=1C(C(O)=O)=C(Br)S2

Computed Properties

Exact Mass: 259.95066Da
Monoisotopic Mass: 259.95066Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 65.5Å²

2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid Pricemore >>

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Chemenu	CM505977-1g	2-Bromo-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylicacid	150108-67-1	97%	1g	$***	2023-03-31
Enamine	EN300-1083207-0.05g	2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	150108-67-1	95%	0.05g	$707.0	2023-10-28
Enamine	EN300-1083207-0.1g	2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	150108-67-1	95%	0.1g	$741.0	2023-10-28
Enamine	EN300-1083207-0.25g	2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	150108-67-1	95%	0.25g	$774.0	2023-10-28
Enamine	EN300-1083207-0.5g	2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	150108-67-1	95%	0.5g	$809.0	2023-10-28
Enamine	EN300-1083207-1.0g	2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	150108-67-1		1g	$1442.0	2023-06-10
Enamine	EN300-1083207-2.5g	2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	150108-67-1	95%	2.5g	$1650.0	2023-10-28
Enamine	EN300-1083207-5.0g	2-bromo-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid	150108-67-1		5g	$4184.0	2023-06-10
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